L-Tyrosine benzyl ester 4-toluenesulfonate

• IUPAC Name: benzyl 2-amino-3-(4-hydroxyphenyl)propanoate;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C16H17NO3.C7H8O3S/c17-15(10-12-6-8-14(18)9-7-12)16(19)20-11-13-4-2-1-3-5-13;1-6-2-4-7(5-3-6)11(8,9)10/h1-9,15,18H,10-11,17H2;2-5H,1H3,(H,8,9,10)
• InChI Key: PJGVHBLZZQDFFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC(=O)C(CC2=CC=C(C=C2)O)N
• Molecular Formula: C23H25NO6S
• DSSTOX Substance ID: DTXSID50639960
• Molecular Weight: 443.5 g/mol
• CAS RN: 97984-63-9

Description

L-Tyrosine benzyl ester 4-toluenesulfonate is a useful research compound. Its molecular formula is C23H25NO6S and its molecular weight is 443.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• L-Tyrosine benzyl ester derivatives are crucial in the synthesis of enantiopure amino acid esters, serving as important synthetic intermediates. A study by Bolchi, Bavo, and Pallavicini (2017) demonstrated an efficient preparation method for these compounds, highlighting their significance in avoiding hazardous solvents (Bolchi, Bavo, & Pallavicini, 2017).

• These compounds play a role in the transformation of tyrosine into other bioactive amino acids. Allevi, Cribiú, and Anastasia (2004) described a method for converting tyrosine into the antihypertensive amino acid 4-hydroxy-3-hydroxymethylphenylalanine using a similar process (Allevi, Cribiú, & Anastasia, 2004).

• These esters are also utilized in peptide synthesis. A study by Trudelle (1973) on the synthesis of sequential polypeptides demonstrated the application of such esters in creating complex peptide structures (Trudelle, 1973).

• They are involved in chemoselective N-alkylation processes. Research by Penso et al. (2006) indicated the use of these esters in specific oxy-anion solvation, essential in selective alkylation reactions (Penso et al., 2006).

• In enzymatic studies, such as those involving C'1-esterase, L-Tyrosine benzyl ester derivatives serve as substrates or intermediates. Haines and Lepow (1964) explored the enzymatic properties of C'1-esterase using related compounds (Haines & Lepow, 1964).